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Abstract
Dibutyl sulphoxide (DBSO), a dialkyl sulfoxide, presents a unique profile of physical and

chemical properties that distinguish it from its well-studied lower homolog, dimethyl sulfoxide

(DMSO). This technical guide provides a comprehensive overview of the core physical and

chemical characteristics of DBSO, with a focus on data relevant to researchers, scientists, and

professionals in drug development. This document summarizes key quantitative data in

structured tables, outlines experimental protocols for its synthesis and characterization, and

provides visualizations of relevant chemical processes.

Introduction
Dibutyl sulphoxide (CAS No: 2168-93-6) is an organosulfur compound with the chemical

formula C₈H₁₈OS.[1] As a member of the dialkyl sulfoxide family, its properties are influenced

by the presence of the polar sulfoxide group and the non-polar butyl chains. This duality

imparts a lower polarity and higher lipophilicity compared to DMSO, suggesting distinct

potential applications in various chemical and pharmaceutical contexts.[2] This guide aims to

consolidate the available technical information on DBSO to facilitate its evaluation and use in

research and development.
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Physical Properties
Dibutyl sulphoxide is a white to pale yellow hygroscopic solid at room temperature.[1][3] Its

physical state is notable, as its melting point is just above typical ambient temperatures. The

key physical properties of dibutyl sulphoxide are summarized in the table below, with a

comparison to dimethyl sulfoxide (DMSO) to highlight the influence of the longer alkyl chains.

Table 1: Physical Properties of Dibutyl Sulphoxide and Dimethyl Sulphoxide

Property Dibutyl Sulphoxide
Dimethyl Sulphoxide
(DMSO)

Molecular Formula C₈H₁₈OS[1] (CH₃)₂SO[4]

Molecular Weight 162.30 g/mol [1] 78.13 g/mol [4]

Appearance
White to pale yellow

hygroscopic solid[1][3]
Colorless liquid[4]

Melting Point 31-34 °C[1][5][6][7] 19 °C[4]

Boiling Point 250 °C[5][6][7] 189 °C[4]

Density 0.832 g/mL at 25 °C[5][6][7] 1.1004 g/mL[4]

Refractive Index (n20/D) 1.467[5][6][7] 1.479

Water Solubility Slightly soluble[5][6] Miscible[4]

Flash Point 121 °C (250 °F)[6][7] 87 °C (189 °F)

Chemical Properties and Reactivity
The chemical behavior of dibutyl sulphoxide is primarily dictated by the sulfoxide functional

group. It can participate in both oxidative and reductive transformations and acts as a ligand in

coordination chemistry.[2]

Synthesis
The most common method for synthesizing dibutyl sulphoxide is through the controlled

oxidation of its precursor, dibutyl sulfide.[2] This reaction requires careful control to prevent
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over-oxidation to the corresponding sulfone.

Reactivity
Oxidation and Reduction: Dibutyl sulphoxide can be further oxidized to dibutyl sulfone or

reduced to dibutyl sulfide. The choice of reagents and reaction conditions determines the

outcome of these transformations.[2]

Coordination Chemistry: The polar sulfoxide group allows DBSO to function as a ligand in

coordination complexes with various metal ions.[2]

Experimental Protocols
Synthesis of Dibutyl Sulphoxide by Oxidation of Dibutyl
Sulfide
While a highly detailed, standardized protocol for dibutyl sulphoxide is not readily available in

the reviewed literature, a general procedure for the oxidation of sulfides to sulfoxides can be

adapted. One common method involves the use of an oxidizing agent such as hydrogen

peroxide in a suitable solvent.

General Protocol:

Dissolution: Dissolve dibutyl sulfide in a suitable organic solvent (e.g., acetic acid or

dichloromethane).

Oxidation: Slowly add a controlled amount of an oxidizing agent (e.g., hydrogen peroxide) to

the solution while monitoring the temperature. The reaction is often exothermic.

Reaction Monitoring: Monitor the progress of the reaction using techniques like Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) to ensure the selective formation of

the sulfoxide and minimize over-oxidation to the sulfone.

Work-up: Once the reaction is complete, the reaction mixture is typically quenched, and the

product is extracted using an appropriate solvent.

Purification: The crude product can be purified by techniques such as distillation under

reduced pressure or chromatography.
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Analytical Characterization
The characterization of dibutyl sulphoxide typically involves standard spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the proton environments in the butyl chains.

¹³C NMR: Shows the number and types of carbon atoms in the molecule.

Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic strong absorption

band for the S=O stretching vibration.

Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern

of the molecule.

Table 2: Spectral Data for Dibutyl Sulphoxide

Technique Key Features

¹H NMR

Spectral data is available, but specific chemical

shifts and coupling constants require access to

spectral databases or direct measurement.

¹³C NMR

Spectral data is available, but specific chemical

shifts require access to spectral databases or

direct measurement.

IR Spectroscopy Characterized by a strong S=O stretch.

Mass Spectrometry
Characterized by Low Resolution Mass

Spectrometry (LRMS).

Applications in Drug Development
While dibutyl sulphoxide itself is not as extensively studied as DMSO in pharmaceutical

applications, its properties suggest potential utility. The increased lipophilicity compared to

DMSO could be advantageous for the solubilization and delivery of poorly water-soluble drug
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candidates.[2] The broader family of dialkyl sulfoxides, particularly DMSO, is widely used in

drug discovery and development as a solvent and a penetration enhancer for topical

formulations.[8]

Potential Applications:

Solvent for Active Pharmaceutical Ingredients (APIs): Its ability to dissolve a range of organic

compounds could make it a useful solvent in drug formulation.[9]

Excipient in Topical Formulations: The balance of polar and non-polar characteristics might

allow it to function as a penetration enhancer, similar to DMSO, potentially with different

efficacy or skin tolerance profiles.

Visualizations
Experimental Workflow: Synthesis of Dialkyl Sulfoxides
The following diagram illustrates a generalized workflow for the synthesis of a dialkyl sulfoxide,

such as dibutyl sulphoxide, through the oxidation of the corresponding sulfide.
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Synthesis of Dibutyl Sulphoxide

Dibutyl Sulfide
(Starting Material)

Reaction Vessel
(Solvent: e.g., Acetic Acid)

Oxidizing Agent
(e.g., H2O2)

Controlled Oxidation

Mixing

Reaction Monitoring
(TLC, GC)

Quenching and
Extraction

Completion

Purification
(Distillation/Chromatography)

Dibutyl Sulphoxide
(Final Product)

Click to download full resolution via product page

General workflow for the synthesis of dibutyl sulphoxide.
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Signaling Pathway Modulation by a Related Compound:
DMSO
While no specific signaling pathways modulated by dibutyl sulphoxide have been identified in

the reviewed literature, its close analog, DMSO, has been shown to affect various cellular

pathways. The following diagram illustrates some of the known interactions of DMSO, which

may serve as a starting point for investigating the biological effects of DBSO. It is critical to note

that this pathway is for DMSO and not dibutyl sulphoxide.

Known Signaling Pathway Modulation by DMSO
(Proxy for Dibutyl Sulphoxide)

Dimethyl Sulfoxide
(DMSO)

Enhanced Membrane
Permeability

Anti-inflammatory
Effects Cell Cycle Arrest Cellular Differentiation

Click to download full resolution via product page

Signaling pathway modulation by DMSO (a related sulfoxide).

Conclusion
Dibutyl sulphoxide is a hygroscopic, low-melting solid with distinct physical and chemical

properties compared to DMSO. Its increased lipophilicity and lower polarity may offer

advantages in specific applications, particularly as a solvent for non-polar compounds. While its

role in drug development is not yet well-defined, its relationship to the widely used DMSO

suggests that further investigation into its potential as a pharmaceutical excipient is warranted.

The experimental protocols and data presented in this guide provide a foundation for

researchers and drug development professionals to explore the potential of dibutyl
sulphoxide in their work. Further studies are needed to fully elucidate its biological activity and

potential applications in modulating cellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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